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Compound of Interest

Compound Name: Morelloflavone

CAS No.: 21945-33-5

Cat. No.: B10848913

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the administration of

Morelloflavone in rodent studies, based on currently available scientific literature. It is intended

to guide researchers in designing and executing preclinical studies involving this promising

biflavonoid.

Application Notes
Morelloflavone, a biflavonoid extracted from plants such as Garcinia dulcis, has demonstrated

significant anti-angiogenic and anti-tumor properties.[1][2][3] Preclinical studies in rodent

models are crucial for evaluating its therapeutic potential. The primary administration route

documented for Morelloflavone in a cancer xenograft model is subcutaneous injection.[1]

While data on other routes like oral and topical administration for Morelloflavone are limited,

this document provides protocols based on the available evidence and established

methodologies for similar flavonoid compounds.
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Key Considerations for Administration:

Solubility: Morelloflavone, like many flavonoids, is poorly soluble in aqueous solutions. The

choice of an appropriate vehicle is critical for achieving consistent and effective delivery in

vivo. While the specific vehicle was not detailed in the primary study, common vehicles for

flavonoids include solutions containing DMSO, PEG300, and Tween 80.

Bioavailability: The oral bioavailability of flavonoids is often low due to poor absorption and

extensive first-pass metabolism. Formulation strategies such as solid dispersions may be

necessary to improve oral delivery.

Animal Model: The choice of rodent model (e.g., mouse, rat, specific strain) will depend on

the research question, such as pharmacokinetic profiling or efficacy in a disease model.

Experimental Protocols
Subcutaneous Administration for Anti-Tumor Efficacy
Studies
This protocol is based on a study investigating the anti-angiogenic and anti-tumor effects of

Morelloflavone in a prostate cancer xenograft mouse model.[1]

Objective: To assess the in vivo efficacy of Morelloflavone in inhibiting tumor growth.

Materials:

Morelloflavone

Vehicle (e.g., a mixture of DMSO, PEG300, and sterile saline. Note: The original study did

not specify the vehicle. Researchers should perform solubility and tolerability studies to

determine the optimal vehicle.)

Sterile syringes and needles (26-28 gauge)

Animal model: Immunocompromised mice (e.g., SCID) bearing tumor xenografts.

Procedure:
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Preparation of Dosing Solution:

Dissolve Morelloflavone in a minimal amount of DMSO.

Add PEG300 and sterile saline to the desired final concentration and vehicle ratio. A

common vehicle composition for poorly soluble compounds is 10% DMSO, 40% PEG300,

and 50% saline.

Ensure the final solution is clear and free of precipitates. Prepare fresh daily.

Animal Dosing:

Administer Morelloflavone via subcutaneous injection at a dosage of 8 mg/kg body

weight.[1]

The injection volume should be kept low (typically 5-10 ml/kg) to minimize irritation.

Injections are administered daily.[1]

Monitoring:

Monitor tumor growth by measuring tumor dimensions with calipers at regular intervals.

Monitor animal health, including body weight and any signs of toxicity.

Experimental Workflow for Subcutaneous Administration:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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